Cas no 2411305-32-1 (7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride)

• Product Name: 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride
• CAS No: 2411305-32-1
• MF: C₁₃H₁₈FNO₂S
• MW: 271.350925922394
• CID: 6071016
• PubChem ID: 154879535
• Update Time: 2025-07-18

7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride
• EN300-26594501
• 2411305-32-1
• Z3766056546
• 7-tert-butyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride

• Inchi： 1S/C13H18FNO2S/c1-13(2,3)12-5-4-10-6-7-15(18(14,16)17)9-11(10)8-12/h4-5,8H,6-7,9H2,1-3H3
• InChI Key： VSVDLMYSQDOMAY-UHFFFAOYSA-N
• SMILES： S(N1CCC2C=CC(=CC=2C1)C(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 271.10422815g/mol
• Monoisotopic Mass: 271.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride

7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride: A Comprehensive Overview

7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride (CAS No. 2411305-32-1) is a specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl fluorides, which are known for their versatile reactivity and potential applications in drug discovery and development. In this article, we will delve into the chemical structure, synthesis, properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride is characterized by a tert-butyl group attached to the 7-position of a 3,4-dihydroisoquinoline scaffold, with a sulfonyl fluoride functional group at the 2-position. The tert-butyl group provides steric bulk and enhances the lipophilicity of the molecule, while the sulfonyl fluoride moiety imparts unique reactivity and functional properties. The combination of these structural features makes this compound an attractive candidate for various chemical and biological applications.

The synthesis of 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride typically involves several steps. One common approach is to start with a suitable 3,4-dihydroisoquinoline derivative and introduce the tert-butyl group through alkylation or arylation reactions. The sulfonyl fluoride functionality can then be introduced via sulfonation followed by fluorination. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound, making it more accessible for research and development purposes.

In terms of physical and chemical properties, 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride is a solid at room temperature with a melting point typically ranging from 80°C to 90°C. It is soluble in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF). The compound exhibits high stability under standard laboratory conditions but should be stored in a dry environment to prevent hydrolysis of the sulfonyl fluoride group.

The reactivity of 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride is primarily centered around its sulfonyl fluoride functionality. Sulfonyl fluorides are known to undergo nucleophilic substitution reactions with a variety of nucleophiles, including alcohols, amines, and thiols. This reactivity makes them valuable intermediates in the synthesis of sulfonamides, sulfonates, and other functionalized compounds. In addition, recent studies have shown that sulfonyl fluorides can participate in transition-metal-catalyzed cross-coupling reactions, expanding their utility in synthetic chemistry.

In the context of medicinal chemistry, 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride has shown promise as a lead compound for the development of novel therapeutic agents. The isoquinoline scaffold is a privileged structure that has been extensively studied for its biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The introduction of the tert-butyl group and sulfonyl fluoride functionality can modulate these activities by altering the lipophilicity and reactivity of the molecule.

Recent research has focused on exploring the biological activity of 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride. Studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes with high selectivity and efficacy. This property makes it a potential candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

Beyond its anti-inflammatory properties, 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit kinases such as PI3K/AKT and MAPK/ERK pathways, which are frequently dysregulated in various types of cancer. These findings suggest that 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride could serve as a lead structure for the development of novel anticancer agents.

In addition to its direct biological activities, 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride has also been explored as a tool for chemical biology studies. Its reactivity with nucleophiles allows it to be used as a probe to study protein-protein interactions and post-translational modifications in living systems. For instance, it can be employed to label specific proteins or peptides through covalent modification, facilitating their detection and characterization using techniques such as mass spectrometry.

The potential applications of 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride extend beyond medicinal chemistry into other areas such as materials science and analytical chemistry. In materials science, sulfonyl fluorides can be used as cross-linking agents or modifiers to enhance the properties of polymers and other materials. In analytical chemistry, they can serve as derivatizing agents for improving the detection sensitivity and selectivity of various analytical methods.

In conclusion, 7-Tert-butyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride (CAS No. 2411305-32-1) is a versatile compound with significant potential in multiple areas of research and development. Its unique chemical structure combines lipophilic and reactive functionalities that make it an attractive candidate for drug discovery and other applications. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the field of medicinal chemistry.